[2-(3-cyanoanilino)-2-oxoethyl] 4-[[(E)-2-phenylethenyl]sulfonylamino]benzoate

• IUPAC Name: [2-(3-cyanoanilino)-2-oxoethyl] 4-[[(E)-2-phenylethenyl]sulfonylamino]benzoate
• InChI: InChI=1S/C24H19N3O5S/c25-16-19-7-4-8-22(15-19)26-23(28)17-32-24(29)20-9-11-21(12-10-20)27-33(30,31)14-13-18-5-2-1-3-6-18/h1-15,27H,17H2,(H,26,28)/b14-13+
• InChI Key: SYHFLMAOEJBAIZ-BUHFOSPRSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CS(=O)(=O)NC2=CC=C(C=C2)C(=O)OCC(=O)NC3=CC=CC(=C3)C#N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/S(=O)(=O)NC2=CC=C(C=C2)C(=O)OCC(=O)NC3=CC=CC(=C3)C#N
• Molecular Formula: C24H19N3O5S
• Molecular Weight: 461.5 g/mol

Description

[2-(3-cyanoanilino)-2-oxoethyl] 4-[[(E)-2-phenylethenyl]sulfonylamino]benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CA-4P, Combretastatin A-4 Phosphate, and fosbretabulin tromethamine. In

Scientific Research Applications

Chemical Synthesis and Transformations

• The research by Ukrainets et al. (2014) demonstrated the cyclization of methyl 2-{(2-{methyl[2-(methoxycarbonyl)phenyl]amino}-2-oxoethyl)sulfonylamino}benzoate in the presence of bases, leading to exclusively 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid. This study showcases the potential for creating diverse anilide derivatives through base-induced cyclization processes, highlighting the compound's versatility in synthesizing heterocyclic structures (Ukrainets, Petrushova, Davidenko, & Grinevich, 2014).

Molecular Interaction and Mesomorphic Behavior

• Han et al. (2010) synthesized and characterized a series of 1,3,4-oxadiazole derivatives, examining their phase behaviors and photoluminescent properties. The study provides insight into the structural influence on mesomorphic behavior and photoluminescence, indicating the potential application of such compounds in materials science for creating substances with specific optical properties (Han, Wang, Zhang, & Zhu, 2010).

Antimicrobial Activity and Molecular Docking

• Ghorab et al. (2017) explored the antimicrobial activity of novel sulfonamide derivatives, including their synthesis, structure-activity relationship, and docking study. This research underscores the antimicrobial potential of sulfonamide derivatives and provides a foundation for further investigation into their mechanism of action through molecular docking studies (Ghorab, Soliman, Alsaid, & Askar, 2017).

Heterocyclic Systems and Synthetic Versatility

• Pizzioli et al. (1998) discussed the preparation of multifunctional compounds from methyl (E)-2-(acetylamino)-3-cyanoprop-2-enoate and its benzoyl analog, leading to the synthesis of various heterocyclic systems. This study highlights the compound's utility as a synthon for creating diverse heterocyclic structures, further demonstrating its applicability in organic synthesis and medicinal chemistry (Pizzioli, Ornik, Svete, & Stanovnik, 1998).